2-{[4-amino-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-2-yl]thio}-N,N-dimethylacetamide

• IUPAC Name: 2-[4-amino-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-2-yl]sulfanyl-N,N-dimethylacetamide
• InChI: InChI=1S/C14H24N6OS/c1-18(2)13(21)10-22-14-16-11(15)9-12(17-14)20-6-4-5-19(3)7-8-20/h9H,4-8,10H2,1-3H3,(H2,15,16,17)
• InChI Key: KAKKQIRGABAPHY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=NC(=NC(=C2)N)SCC(=O)N(C)C
• Molecular Formula: C14H24N6OS
• Molecular Weight: 324.45 g/mol

Description

Introduction This compound belongs to a class of substances that include various derivatives and analogs, typically used for exploring chemical properties and biological activities. The focus is on the synthesis, molecular structure, chemical reactions, and physical and chemical properties of these compounds.

Synthesis Analysis The synthesis of related thieno[2,3-d]pyrimidin-4-ones and other similar compounds involves condensation reactions, typically with aromatic aldehydes or furfural in the presence of NaOH, and involves multiple steps including cyclization and alkylation processes to introduce different substituents and functional groups (Elmuradov, Bozorov, & Shakhidoyatov, 2011).

Molecular Structure Analysis The molecular structures of similar compounds have been analyzed using crystallography, showing how different rings incline and how molecules are linked by hydrogen bonds. These structures provide insights into the spatial arrangement of atoms and the overall geometry of the compound (Subasri et al., 2017).

Chemical Reactions and Properties The chemical reactions typically involve interactions with other chemical entities, leading to the formation of new compounds. The properties of these compounds, such as reactivity and stability, are influenced by their molecular structure and the nature of their substituents (Insuasty et al., 1998).

Physical Properties Analysis Physical properties such as solubility, melting point, and crystalline structure are essential for understanding the behavior of these compounds under different conditions. The crystallographic studies help in understanding these properties by providing detailed information about molecular packing and intermolecular interactions (Subasri et al., 2017).

Chemical Properties Analysis The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, are crucial for their application in chemical synthesis and other areas. These properties are significantly influenced by the structure of the compound, particularly the functional groups and their positions within the molecule (Dave & Shukla, 2000).